Cas no 375825-12-0 (2-Furancarboxylic acid, tetrahydro-, butyl ester, (2R)-)

2-Furancarboxylic acid, tetrahydro-, butyl ester, (2R)- structure

375825-12-0 structure

Product Name:2-Furancarboxylic acid, tetrahydro-, butyl ester, (2R)-

CAS No:375825-12-0

Molecular Formula:C₉H₁₆O₃

Molecular Weight:172.22154

CID:1484386

PubChem ID:9964217

2-Furancarboxylic acid, tetrahydro-, butyl ester, (2R)- Properties

Names and Identifiers

- 2-Furancarboxylic acid, tetrahydro-, butyl ester, (2R)-
- butyl (2R)-oxolane-2-carboxylate
- SCHEMBL17361195
- 375825-12-0
- DTXSID80433372
- InChIKey： HISPCZJMPXQANI-MRVPVSSYSA-N
- Inchi： InChI=1S/C9H16O3/c1-2-3-6-12-9(10)8-5-4-7-11-8/h8H,2-7H2,1H3/t8-/m1/s1
- SMILES： CCCCOC(=O)C1CCCO1

Computed Properties

Exact Mass: 172.10998
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 5
Monoisotopic Mass: 172.109944368g/mol
Heavy Atom Count: 12
Complexity: 145
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.8
Topological Polar Surface Area: 35.5Å²

Experimental Properties

PSA: 35.53

2-Furancarboxylic acid, tetrahydro-, butyl ester, (2R)- Related Literature

1. Two-photon degradable supramolecular assemblies of linear-dendritic copolymers†

Justin L. Mynar,Andrew P. Goodwin,Joel A. Cohen,Yingzhong Ma,Graham R. Fleming,Jean M. J. Fréchet Chem. Commun., 2007, 2081-2082
2. A cleavable azide resin for direct click chemistry mediated enrichment of alkyne-labeled proteins†

Lennart Lykke,Niels Gregersen,Karl Anker Jørgensen,Mogens Johannsen Chem. Commun., 2014,50, 12098-12100
3. Atomically flat semiconductor nanoplatelets for light-emitting applications

Bing Bai,Chengxi Zhang,Yongjiang Dou,Lingmei Kong,Lin Wang,Sheng Wang,Jun Li,Yi Zhou,Long Liu,Baiquan Liu,Xiaoyu Zhang,Ido Hadar,Yehonadav Bekenstein,Aixiang Wang,Zongyou Yin,Lyudmila Turyanska,Jochen Feldmann,Xuyong Yang,Guohua Jia Chem. Soc. Rev., 2023,52, 318-360
4. Sequestration of ruthenium residues via efficient fluorous-enyne termination†

Xuelin Sui,Chenxiao Wang,Will R. Gutekunst Polym. Chem., 2023,14, 3160-3165
5. Bimetallic CoSn nanoparticles anchored on N-doped carbon as antibacterial oxygen reduction catalysts for microbial fuel cells†

Zequan Liu,Demin Jiang,Min Song Nanoscale, 2023,15, 15739-15748
6. Heteroatoms in graphdiyne for catalytic and energy-related applications

Lekai Xu,Yasong Zhao J. Mater. Chem. A, 2021,9, 19298-19316
7. MnO2 modified TiN nanotube arrays on Ti mesh for flexible supercapacitors electrode†

Chao Chen RSC Adv., 2017,7, 56440-56446
8. A one-pot multicomponent strategy for stereospecific construction of tricyclic pyrrolo[1,2-a]quinolines†

Tuan-Jie Li,Hong-Mei Yin,Chang-Sheng Yao,Xiang-Shan Wang,Bo Jiang,Shu-Jiang Tu Chem. Commun., 2012,48, 11966-11968
9. Mechanistic insights for regulating the site occupancy, valence states and optical transitions of Mn ions in yttrium–aluminum garnets via codoping†

Chong-Geng Ma Phys. Chem. Chem. Phys., 2023,25, 18808-18815
10. Graphene-coated polymer foams as tuneable impact sensors†

Conor S. Boland,Umar Khan,Mathew Binions,Sebastian Barwich,John B. Boland,Denis Weaire,Jonathan N. Coleman Nanoscale, 2018,10, 5366-5375

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